Amminetriphenylboron
Overview
Description
Amminetriphenylboron (ATPB) is an organic compound that is widely used in a variety of scientific and industrial applications. It is a colorless, odorless, and non-toxic compound that has a high affinity for oxygen and nitrogen. It is a versatile compound that has been used in a variety of fields, such as biochemistry, organic synthesis, and nanotechnology.
Scientific Research Applications
Medicinal Chemistry
Boron-containing compounds have emerged as a new and exciting field of research in medicinal chemistry . Boron is a metalloid element with unique characteristics that make it an appealing candidate in medicinal chemistry . At physiological pH, boron has a vacant p orbital in its stable, neutral sp2 hybridized form that can readily accept an electron pair . This makes boron very electrophilic, allowing it to act as a Lewis acid and convert to an anionic sp3 hybridized form upon accepting an electron pair .
Drug Discovery and Development
Boron’s unique properties make it attractive to use in drug candidates as it can form coordinated covalent bonds through nucleophilic occupation of its empty p orbital . Through the modification of the molecule, this quality can be adjusted to fit the needs of a drug .
Boron Neutron Capture Therapy (BNCT)
Boron neutron capture therapy (BNCT) agents boronophenylalanine (BPA) and mercapto-undecahydrodecaborane (BSH) with 10B isotope . 10B captures low energy thermal neutrons from radiation therapy and splits into a recoiled 7Li particle and a 4He -particle, damaging the cancer cell resulting in cell death .
Prodrug Applications
The application of boron in the form of a prodrug is discussed to showcase boron’s emergence into new and exciting fields .
Softdrug Applications
Boron can also be used in the form of a softdrug .
Nanocarrier Applications
Lastly, boron can be used as a nanocarrier .
Boron Clusters
Boron clusters, originally proposed for BNCT applications, have recently gained traction with new applications that exploit their properties such as 3D aromaticity, electron deficiency, and ability to act as hydrophobic, amphipathic, or hydrophilic molecules, depending on the particular configuration .
Biomedical Applications
Modern applications of boronic acid derivatives are attractive in biomedical applications after the declaration that boron is a ‘probable essential element’ for humans by the WHO .
properties
IUPAC Name |
azane;triphenylborane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15B.H3N/c1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18;/h1-15H;1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RFSMBYZNFSGFAA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3.N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18BN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.2 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Amminetriphenylboron | |
CAS RN |
13276-04-5 |
Source
|
| Record name | Amminetriphenylboron | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013276045 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Amminetriphenylboron | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.032.963 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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